Cas no 2166238-87-3 (rac-(1R,2S)-2-(4-methylphenyl)cyclopropane-1-sulfonamide)

• Product Name: rac-(1R,2S)-2-(4-methylphenyl)cyclopropane-1-sulfonamide
• CAS No: 2166238-87-3
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6195662
• PubChem ID: 165888889
• Update Time: 2025-10-29

rac-(1R,2S)-2-(4-methylphenyl)cyclopropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1670177
• 2166238-87-3
• rac-(1R,2S)-2-(4-methylphenyl)cyclopropane-1-sulfonamide

• Inchi： 1S/C10H13NO2S/c1-7-2-4-8(5-3-7)9-6-10(9)14(11,12)13/h2-5,9-10H,6H2,1H3,(H2,11,12,13)/t9-,10+/m0/s1
• InChI Key： VLWZZRUHCAOWOX-VHSXEESVSA-N
• SMILES： S([C@@H]1C[C@H]1C1C=CC(C)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Additional information on rac-(1R,2S)-2-(4-methylphenyl)cyclopropane-1-sulfonamide

Racemic (1R,2S)-2-(4-Methylphenyl)cyclopropane-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 2166238-87-3, known as rac-(1R,2S)-2-(4-methylphenyl)cyclopropane-1-sulfonamide, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound has garnered attention due to its unique structural properties and potential biological activities. In this article, we will delve into its structure, synthesis, applications, and recent advancements in research.

Chemical Structure and Properties

Rac-(1R,2S)-2-(4-methylphenyl)cyclopropane-1-sulfonamide features a cyclopropane ring fused with a sulfonamide group and a 4-methylphenyl substituent. The cyclopropane ring introduces strain into the molecule, which can enhance reactivity in certain chemical reactions. The sulfonamide group is known for its stability and ability to act as a leaving group in substitution reactions. The 4-methylphenyl group adds electronic effects and steric bulk to the molecule, influencing its overall reactivity and solubility properties.

Synthesis and Mechanism

The synthesis of rac-(1R,2S)-2-(4-methylphenyl)cyclopropane-1-sulfonamide involves a multi-step process that typically begins with the preparation of the cyclopropane ring. Recent studies have highlighted the use of transition metal catalysts to facilitate the formation of strained rings like cyclopropane. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the cyclopropane core efficiently. The sulfonamide group is then introduced via nucleophilic substitution or amide bond formation techniques.

Applications in Pharmaceutical Chemistry

Racemic compounds like rac-(1R,2S)-2-(4-methylphenyl)cyclopropane-1-sulfonamide are valuable in drug discovery due to their potential as chiral building blocks. The presence of multiple stereogenic centers allows for the exploration of enantiomeric forms, which can exhibit different pharmacological profiles. Recent research has focused on evaluating the compound's role as an intermediate in the synthesis of bioactive molecules. For example, studies have demonstrated its utility in constructing complex natural product analogs with potential therapeutic applications.

Recent Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of rac-(1R,2S)-2-(4-methylphenyl)cyclopropane-1-sulfonamide. Density functional theory (DFT) calculations have revealed that the cyclopropane ring's strain significantly influences the molecule's reactivity towards nucleophilic attack. Additionally, experimental studies have shown that the compound exhibits moderate inhibitory activity against certain enzymes, making it a promising candidate for further biological evaluation.

Safety and Environmental Considerations

As with any chemical compound, understanding the safety profile of rac-(1R,2S)-2-(4-methylphenyl)cyclopropane-1-sulfonamide is crucial for its responsible use. Recent toxicological studies have indicated that the compound exhibits low acute toxicity when administered at typical experimental doses. However, long-term exposure studies are still required to fully assess its safety profile. From an environmental perspective, efforts are underway to develop more sustainable synthesis routes that minimize waste and energy consumption.

In conclusion, rac-(1R,2S)-2-(4-methylphenyl)cyclopropane-1-sulfonamide represents a fascinating example of how structural complexity can lead to versatile applications in modern chemistry. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be an area of active investigation for scientists worldwide.